Cas no 80076-50-2 (5,6-difluoro-2-methyl-Quinoline)

• Product Name: 5,6-difluoro-2-methyl-Quinoline
• CAS No: 80076-50-2
• MF: C₁₀H₇F₂N
• MW: 179.166089296341
• CID: 1118009
• PubChem ID: 13373740
• Update Time: 2025-06-11

5,6-difluoro-2-methyl-Quinoline Chemical and Physical Properties

Names and Identifiers

• 5,6-difluoro-2-methyl-Quinoline
• Quinoline, 5,6-difluoro-2-methyl-
• 5,6-DIFLUORO-2-METHYLQUINOLINE
• UQKAMONIMDBCIM-UHFFFAOYSA-N
• SCHEMBL4058945
• 80076-50-2

• Inchi： 1S/C10H7F2N/c1-6-2-3-7-9(13-6)5-4-8(11)10(7)12/h2-5H,1H3
• InChI Key： UQKAMONIMDBCIM-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC2C1=CC=C(C)N=2)F

Computed Properties

• Exact Mass: 179.05465555g/mol
• Monoisotopic Mass: 179.05465555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 5,6-difluoro-2-methyl-Quinoline

5,6-Difluoro-2-Methyl-Quinoline: A Comprehensive Overview

The compound 5,6-difluoro-2-methyl-Quinoline, identified by the CAS registry number 80076-50-2, is a significant molecule within the realm of heterocyclic chemistry. This compound belongs to the quinoline family, which has garnered substantial attention due to its versatile applications in pharmaceuticals, agrochemicals, and materials science. The structure of 5,6-difluoro-2-methyl-Quinoline features a quinoline backbone with fluorine atoms at positions 5 and 6 and a methyl group at position 2. This unique substitution pattern imparts distinctive chemical and physical properties to the molecule.

Recent studies have highlighted the potential of 5,6-difluoro-2-methyl-Quinoline as a precursor for advanced materials. Researchers have explored its role in the synthesis of fluorescent materials, where the quinoline moiety serves as a building block for constructing conjugated systems. These systems exhibit remarkable photophysical properties, making them suitable for applications in optoelectronics and sensing technologies. For instance, a study published in Nature Communications demonstrated that derivatives of 5,6-difluoro-2-methyl-Quinoline can be used to create highly efficient organic light-emitting diodes (OLEDs) with improved color purity and operational stability.

In the pharmaceutical sector, 5,6-difluoro-2-methyl-Quinoline has been investigated for its potential as an anti-inflammatory agent. Preclinical studies have shown that this compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation and pain pathways. A research team from the University of California reported that 5,6-difluoro-2-methyl-Quinoline-based compounds demonstrated superior efficacy compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs) in reducing inflammation in animal models.

The synthesis of 5,6-difluoro-2-methyl-Quinoline involves a multi-step process that typically begins with the preparation of quinoline derivatives followed by fluorination and alkylation steps. Recent advancements in catalytic fluorination techniques have enabled more efficient and environmentally friendly routes to this compound. For example, the use of palladium-catalyzed coupling reactions has significantly improved the yield and purity of 5,6-difluoro-2-methyl-Quinoline, making it more accessible for large-scale production.

Beyond its direct applications, 5,6-difluoro-2-methyl-Quinoline serves as a valuable intermediate in the synthesis of more complex molecules. Its ability to undergo various functional group transformations makes it an indispensable building block in medicinal chemistry. For instance, researchers have utilized this compound as a starting material for constructing bioactive molecules targeting cancer cells. A study published in the 5,6-difluoro-2-methyl-Quinoline exhibited selective cytotoxicity against human cancer cell lines.

In conclusion, 5,6-difluoro-2-methyl-quionline, CAS No: 80076–50–2 is a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and reactivity make it an attractive target for further research and development. As scientific advancements continue to unfold, it is anticipated that this compound will play an increasingly important role in shaping innovative solutions across industries.